Cas no 35542-75-7 (Propane, 2-bromo-1,1,3,3-tetraethoxy-)

Propane, 2-bromo-1,1,3,3-tetraethoxy- structure
35542-75-7 structure
Product Name:Propane, 2-bromo-1,1,3,3-tetraethoxy-
CAS No:35542-75-7
MF:C11H23BrO4
MW:299.20192360878
CID:1471416
PubChem ID:12277105
Update Time:2025-04-20

Propane, 2-bromo-1,1,3,3-tetraethoxy- Chemical and Physical Properties

Names and Identifiers

    • Propane, 2-bromo-1,1,3,3-tetraethoxy-
    • 2-bromo-1,1,3,3-tetraethoxy-propane
    • 2-bromo-1,1,3,3-tetraethoxypropane
    • SCHEMBL11488780
    • 35542-75-7
    • Inchi: 1S/C11H23BrO4/c1-5-13-10(14-6-2)9(12)11(15-7-3)16-8-4/h9-11H,5-8H2,1-4H3
    • InChI Key: LNGFSVBKDJEZTF-UHFFFAOYSA-N
    • SMILES: BrC(C(OCC)OCC)C(OCC)OCC

Computed Properties

  • Exact Mass: 298.07799
  • Monoisotopic Mass: 298.07797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92
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